5-Iodo-2-methoxybenzoic acid

• IUPAC Name: 5-iodo-2-methoxybenzoic acid
• InChI: InChI=1S/C8H7IO3/c1-12-7-3-2-5(9)4-6(7)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key: FVEBPHMWZVPXQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)I)C(=O)O
• Molecular Formula: C8H7IO3
• DSSTOX Substance ID: DTXSID70399155
• Molecular Weight: 278.04 g/mol
• CAS RN: 2786-00-7

Description

5-Iodo-2-methoxybenzoic acid is a compound that is structurally related to various benzoic acid derivatives mentioned in the provided papers. While the exact compound is not directly studied, the papers discuss similar iodinated and methoxy substituted benzoic acids, which can provide insights into the chemical behavior and properties of 5-iodo-2-methoxybenzoic acid.

Synthesis Analysis

The synthesis of related compounds involves various strategies, such as iodobenzene-catalyzed cyclization , and the use of iodine(V) reagents . These methods could potentially be adapted for the synthesis of 5-iodo-2-methoxybenzoic acid. For instance, the iodobenzene-catalyzed reaction might be applicable if a suitable methoxyethanesulfonamide precursor for 5-iodo-2-methoxybenzoic acid is available.

Molecular Structure Analysis

The molecular structure of compounds similar to 5-iodo-2-methoxybenzoic acid, such as 1-(4-iodobenzoyl)-5-methoxy-2-methyl-3-indoleacetic acid, has been determined by crystallography . These studies reveal the influence of iodine substitution on bond distances and angles, which is likely to be relevant for understanding the structure of 5-iodo-2-methoxybenzoic acid as well.

Chemical Reactions Analysis

The reactivity of iodinated benzoic acids can be inferred from the use of iodine(V) reagents in organic synthesis . These reagents facilitate cyclization reactions to form heterocycles, suggesting that 5-iodo-2-methoxybenzoic acid may also participate in similar cyclization reactions under appropriate conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of 5-iodo-2-methoxybenzoic acid can be hypothesized based on related compounds. For example, 3,5-dibromo-2-methoxybenzoic acid isolated from sea sponge exhibits properties that are characteristic of halogenated benzoic acids . The presence of the iodine atom in 5-iodo-2-methoxybenzoic acid is expected to influence its physical properties, such as melting point and solubility, as well as its chemical reactivity.

Scientific Research Applications

Cross-Coupling Reactions

5-Iodo-2-methoxybenzoic acid is used in cross-coupling reactions, a key process in organic synthesis. For example, the Suzuki cross-coupling reaction, a prominent method for forming carbon-carbon bonds, can be facilitated by derivatives of 5-iodo-2-methoxybenzoic acid. These reactions are crucial in the synthesis of biaryls, a compound class significant in pharmaceuticals and organic materials (Chaumeil, Signorella, & Drian, 2000).

Radiosensitizing Agents

Compounds derived from 5-iodo-2-methoxybenzoic acid, such as 4(5)-iodo-5(4)-nitroimidazole derivatives, have been studied for their potential as radiosensitizing agents. These agents are designed to enhance the effectiveness of radiation therapy in cancer treatment by selectively sensitizing hypoxic cancer cells to radiation (Gupta et al., 1985).

Natural Product Isolation

5-Iodo-2-methoxybenzoic acid-related compounds are found in natural products, such as those isolated from sea sponges. For instance, 3,5-Dibromo-2-methoxybenzoic acid, structurally related to 5-iodo-2-methoxybenzoic acid, has been isolated from the sea sponge Didiscus sp. These natural products can be significant in the discovery of new drugs and materials (Utkina et al., 1998).

Mass Spectrometry Applications

Derivatives of 5-iodo-2-methoxybenzoic acid are used in mass spectrometry as additives to enhance the performance of matrix-assisted laser desorption/ionization (MALDI) mass spectrometry. These additives improve ion yields and signal-to-noise ratio for the analysis of high-mass range analytes like proteins and oligosaccharides (Karas et al., 1993).

Synthesis of Biologically Active Compounds

5-Iodo-2-methoxybenzoic acid-related compounds are used in the synthesis of various biologically active molecules. For instance, modifications of flavonoids with 2-iodoxybenzoic acid (IBX) lead to the generation of compounds with high antioxidant and anticancer activity. This demonstrates the role of these derivatives in medicinal chemistry and drug development (Barontini et al., 2010).

Safety and Hazards

The safety data sheet for 5-Iodo-2-methoxybenzoic acid indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being a target organ.

Synthesis routes and methods I

Procedure details

Methyl 2-Methoxy-5-iodobenzoate obtained in step 1 in Example 27 was stirred in a solvent mixture (10 ml) of water and dioxane containing 4 N hydrogen chloride under heating at 80° C. for 3 hours. The solvent was evaporated to obtain the title compound.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A mixture of methyl 5-iodo-2-methoxybenzoate (14 g, 48 mmol), 30% aqueous sodium hydroxide (40 mL) and methanol (200-300 mL) was allowed to stand approximately 2 hours and th&n heated 5 minutes at reflux. The mixture was concentrated and the residue was stirred with water (500 mL). The mixture was treated with 10% hydrochloric acid (200 mL) and then cooled to 10° C. and the solids were collected and dried under vacuum at 90° C. to give 5-iodo-2-methoxybenzoic acid (13.4 g, 48 mmol), m.p. 150°-152° C.